Cas no 56661-31-5 (Benzamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-bromo-)

• Product Name: Benzamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-bromo-
• CAS No: 56661-31-5
• MF: C₁₅H₈BrF₆NO
• MW: 412.124544143677
• CID: 348186
• PubChem ID: 4390133
• Update Time: 2025-04-19

Benzamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-bromo-
• N-[3,5-bis(trifluoromethyl)phenyl]-4-bromobenzamide
• DTXSID70402759
• AKOS016617257
• 56661-31-5
• SCHEMBL19638212
• N-[3,5-bis(trifluoromethyl)phenyl](4-bromophenyl)carboxamide
• HHEDIVNBGNEIHF-UHFFFAOYSA-N
• ST51014333

• Inchi： 1S/C15H8BrF6NO/c16-11-3-1-8(2-4-11)13(24)23-12-6-9(14(17,18)19)5-10(7-12)15(20,21)22/h1-7H,(H,23,24)
• InChI Key： HHEDIVNBGNEIHF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 410.96934
• Monoisotopic Mass: 410.969
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• PSA: 29.1